N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamide

• IUPAC Name: N-[4-[[(2,2-diphenylacetyl)amino]carbamoyl]phenyl]pentanamide
• InChI: InChI=1S/C26H27N3O3/c1-2-3-14-23(30)27-22-17-15-21(16-18-22)25(31)28-29-26(32)24(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-13,15-18,24H,2-3,14H2,1H3,(H,27,30)(H,28,31)(H,29,32)
• InChI Key: QMRLJQQEFNIASB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC=C(C=C1)C(=O)NNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C26H27N3O3
• Molecular Weight: 429.5 g/mol

Description

N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamide, also known as DPA-pentanamide, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the class of acylhydrazide derivatives and has been shown to possess anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The exact mechanism of action of N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamideide is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cell growth and proliferation. Additionally, N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamideide has been shown to induce the production of reactive oxygen species (ROS) in cancer cells, leading to apoptosis.
Biochemical and Physiological Effects:
Studies have shown that N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamideide can induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. Additionally, N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamideide has been shown to possess anti-inflammatory and anti-viral properties, making it a promising therapeutic agent for conditions such as rheumatoid arthritis and viral infections. However, further research is needed to fully understand the biochemical and physiological effects of N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamideide.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamideide is its potential therapeutic applications in cancer therapy, inflammation, and viral infections. Additionally, the synthesis method for N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamideide is relatively simple and can be carried out in a laboratory setting. However, one of the limitations of N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamideide is its potential toxicity, which needs to be further studied before it can be used as a therapeutic agent.

Future Directions

There are several future directions for research on N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamideide. One area of research could focus on further understanding the mechanism of action of N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamideide and its potential targets in cancer cells. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamideide. Another area of research could focus on developing more efficient and less toxic methods for synthesizing N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamideide. Finally, future research could investigate the potential use of N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamideide in combination with other therapeutic agents for cancer therapy.

Synthesis Methods

The synthesis of N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamideide involves the reaction of 4-aminobenzophenone with diphenylacetyl chloride to form 4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamide. This reaction is typically carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The reaction is then followed by purification steps such as column chromatography to obtain the pure compound.

Scientific Research Applications

N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamideide has been studied extensively in scientific research due to its potential therapeutic applications. One of the major areas of research has been in the field of cancer therapy. Studies have shown that N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamideide can induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer treatment. Additionally, N-(4-{[2-(diphenylacetyl)hydrazino]carbonyl}phenyl)pentanamideide has been shown to possess anti-inflammatory and anti-viral properties, making it a promising therapeutic agent for conditions such as rheumatoid arthritis and viral infections.